SBI-425

• Molecular Formula: C13H12ClN3O4S
• Molecular Weight: 341.77 g/mol
• InChI: InChI=1S/C13H12ClN3O4S/c1-21-11-3-2-9(14)5-12(11)22(19,20)17-10-4-8(13(15)18)6-16-7-10/h2-7,17H,1H3,(H2,15,18)
• InChIKey: SBAITEDLNTYIOE-UHFFFAOYSA-N

SBI-425: Potent, Oral TNAP Inhibitor

SBI-425 (5-((5-chloro-2-methoxyphenyl)sulfonamido)nicotinamide; CAS 1451272-71-1) is a synthetic small molecule that acts as a potent and selective inhibitor of tissue-nonspecific alkaline phosphatase (TNAP) [1]. It was developed through optimization of a previously described series of TNAP inhibitors and demonstrates robust in vivo activity following oral administration, making it a valuable tool compound for studying pathological calcification in various disease models [2].

Target TNAP pathway inhibition studies

Route Oral-dosing compatible research models

Selectivity Isoform-selectivity assay context

• [1] Pinkerton AB, Sergienko E, Bravo Y, et al. Discovery of 5-((5-chloro-2-methoxyphenyl)sulfonamido)nicotinamide (SBI-425), a potent and orally bioavailable tissue-nonspecific alkaline phosphatase (TNAP) inhibitor. Bioorg Med Chem Lett. 2018;28(1):31-34. doi:10.1016/j.bmcl.2017.11.024 View Source
• [2] Tani T, Fujiwara M, Orimo H, et al. Inhibition of tissue-nonspecific alkaline phosphatase protects against medial arterial calcification and improves survival probability in the CKD-MBD mouse model. J Pathol. 2020;250(1):30-41. doi:10.1002/path.5348 View Source

SBI-425 vs. Generic TNAP Inhibitors

Substituting SBI-425 with other TNAP inhibitors like levamisole or non-selective phosphatase inhibitors introduces significant experimental variability due to differences in potency, isoform selectivity, oral bioavailability, and in vivo efficacy. For instance, levamisole is a less selective and less potent TNAP inhibitor with known off-target effects on nicotinic acetylcholine receptors, limiting its utility for in vivo mechanistic studies of TNAP-mediated calcification [1]. Similarly, the natural substrate analog pyrophosphate (PPi) acts as a competitive inhibitor but is rapidly hydrolyzed and lacks oral bioavailability, requiring direct intravenous administration for sustained effects, unlike the orally active SBI-425 [2].

SBI-425

Generic TNAP Inhibitors

Oral Exposure

Reported oral bioavailability with sustained in vivo target engagement

Oral exposure context often absent; may be restricted to in vitro use

Isoform Profile

Reported TNAP selectivity over IAP and PLAP isoforms

Selectivity profile may be less defined; off-target context may confound interpretation

Model Context

Model-response data in calcification and neuroimmune models

Model-response context may differ; in vivo endpoint data may be limited

• [1] Marquès S, et al. Synthesis of benzofuran derivatives as selective inhibitors of tissue-nonspecific alkaline phosphatase: effects on cell toxicity and osteoblast-induced mineralization. Bioorg Med Chem Lett. 2016;26(5):1457-1461. doi:10.1016/j.bmcl.2016.01.022 View Source
• [2] Opdebeeck B, et al. Pharmacological TNAP inhibition efficiently inhibits arterial media calcification in a warfarin rat model but deserves careful consideration of potential physiological bone formation/mineralization impairment. Bone. 2020;137:115392. doi:10.1016/j.bone.2020.115392 View Source

SBI-425: Quantitative Evidence Summary

Superior Potency vs. Levamisole

SBI-425 demonstrates significantly higher potency for TNAP inhibition (IC50 = 16 nM) compared to levamisole, a commonly used but less potent and less selective alkaline phosphatase inhibitor [1]. Additionally, SBI-425 exhibits high selectivity for TNAP over a panel of 35 other targets at 10 µM, a selectivity profile not matched by levamisole, which is known to interact with nicotinic acetylcholine receptors [2].

TNAP Inhibition

Cross-study comparable

IC50 16 nM vs Levamisole, IC50 ~20 µM

Supports TNAP pathway-response interpretation

Biochemical enzyme assay context

Evidence Dimension	In vitro TNAP inhibition potency (IC50)
Target Compound Data	16 nM (using PPi substrate) or 105 nM (using pNPP substrate) [1]
Comparator Or Baseline	Levamisole: IC50 values are typically in the micromolar range and vary significantly depending on assay conditions; reported values are substantially higher than SBI-425 [2]
Quantified Difference	SBI-425 is >100-fold more potent than levamisole based on reported TNAP IC50 values
Conditions	In vitro enzymatic assay using recombinant TNAP

Why This Matters

This high potency and selectivity reduce the risk of off-target effects and allow for lower dosing in vivo, ensuring that observed biological effects are directly attributable to TNAP inhibition rather than confounding activities.

• [1] Pinkerton AB, et al. Discovery of 5-((5-chloro-2-methoxyphenyl)sulfonamido)nicotinamide (SBI-425), a potent and orally bioavailable tissue-nonspecific alkaline phosphatase (TNAP) inhibitor. Bioorg Med Chem Lett. 2018;28(1):31-34. doi:10.1016/j.bmcl.2017.11.024 View Source
• [2] Marquès S, et al. Synthesis of benzofuran derivatives as selective inhibitors of tissue-nonspecific alkaline phosphatase: effects on cell toxicity and osteoblast-induced mineralization. Bioorg Med Chem Lett. 2016;26(5):1457-1461. doi:10.1016/j.bmcl.2016.01.022 View Source

Sustained Oral TNAP Inhibition In Vivo

SBI-425 exhibits a favorable pharmacokinetic profile with an oral bioavailability of 58% in mice, achieving a Cmax of 178 µg/mL, an AUC of 848 µg·hr/mL, and a half-life of 2.3 hours following a single 10 mg/kg oral dose . In contrast, many earlier TNAP inhibitors, including the substrate analog pyrophosphate (PPi) and the probe compound MLS-0038949, lack oral bioavailability and are limited to parenteral administration, severely restricting their utility for chronic in vivo studies [1].

In Vivo Target Engagement

Head-to-head

10 mg/kg oral, single dose

8h: >75% inhibition 24h: ~50% inhibition

Supports oral-dosing exposure-model context

Single-dose mouse model; data to verify

Evidence Dimension	Oral bioavailability in mice
Target Compound Data	58% F, Cmax = 178 µg/mL, AUC = 848 µg·hr/mL, t1/2 = 2.3 hr
Comparator Or Baseline	Pyrophosphate (PPi) and MLS-0038949: Not orally bioavailable; require parenteral administration (IV, IP) [1]
Quantified Difference	SBI-425 is the only compound in this class with demonstrated oral bioavailability suitable for chronic in vivo dosing, enabling long-term studies (e.g., 12-week oral gavage regimens) [1]
Conditions	Single oral dose of 10 mg/kg in mice

Why This Matters

Oral bioavailability is a critical differentiator for researchers planning long-term, chronic disease models where repeated daily dosing via injection would be impractical and introduce confounding stress variables.

• [1] Tani T, et al. Inhibition of tissue-nonspecific alkaline phosphatase protects against medial arterial calcification and improves survival probability in the CKD-MBD mouse model. J Pathol. 2020;250(1):30-41. doi:10.1002/path.5348 View Source

Superior Isoform Selectivity vs. Levamisole

In a rat model of warfarin-induced vascular calcification, daily oral administration of SBI-425 (10 mg/kg/day) for 7 weeks significantly reduced aortic calcium content from 3.84 ± 0.64 mg calcium/g wet tissue (vehicle) to 0.70 ± 0.23 mg calcium/g wet tissue, representing an 82% reduction [1]. This effect was corroborated by a significant decrease in the area percentage of calcification on Von Kossa-stained aortic sections compared to vehicle controls [1].

Isoform Selectivity

Cross-study comparable

TNAP IC50 16 nM vs IAP/PLAP IC50 >10 µM

Supports isoform-selectivity assay interpretation

Biochemical assay context; cross-study data

Evidence Dimension	Aortic calcium content after 7 weeks of treatment
Target Compound Data	0.70 ± 0.23 mg calcium/g wet tissue [1]
Comparator Or Baseline	Vehicle control: 3.84 ± 0.64 mg calcium/g wet tissue [1]
Quantified Difference	82% reduction (p < 0.05)
Conditions	Rat model of warfarin-induced vascular calcification; oral gavage daily at 10 mg/kg for 7 weeks

Why This Matters

This direct, quantitative evidence of in vivo efficacy in a validated disease model confirms that SBI-425 can be used to modulate TNAP activity and pathological calcification in a translational research setting, providing a robust reference point for dose selection and expected effect size.

• [1] Opdebeeck B, et al. Pharmacological TNAP inhibition efficiently inhibits arterial media calcification in a warfarin rat model but deserves careful consideration of potential physiological bone formation/mineralization impairment. Bone. 2020;137:115392. doi:10.1016/j.bone.2020.115392 View Source

Efficacy in Vascular Calcification Models

In a mouse model of chronic kidney disease-mineral bone disorder (CKD-MBD), daily oral administration of SBI-425 at doses of 10 and 30 mg/kg significantly improved cumulative survival to 100% in both treatment groups, compared to only 57.1% survival in vehicle-treated mice over the study period [1]. This survival benefit was associated with near-complete inhibition of medial arterial calcification [1].

Calcification Model

Class-level inference

~40% → ~80% Survival at 12 weeks; near-complete calcification inhibition reported

Reported model-response endpoint context

CKD-MBD mouse model; data to verify

Evidence Dimension	Cumulative survival at study endpoint
Target Compound Data	100% survival in SBI-10 and SBI-30 groups [1]
Comparator Or Baseline	Vehicle control: 57.1% survival [1]
Quantified Difference	43 percentage-point improvement in survival
Conditions	CKD-MBD mouse model induced by high-adenine high-phosphate diet; oral dosing for 10 weeks

Why This Matters

This survival benefit provides a robust, functional endpoint that validates the therapeutic potential of TNAP inhibition in a disease-relevant model, and it establishes a clear performance benchmark for any researcher seeking to replicate or build upon these findings.

• [1] Tani T, et al. Inhibition of tissue-nonspecific alkaline phosphatase protects against medial arterial calcification and improves survival probability in the CKD-MBD mouse model. J Pathol. 2020;250(1):30-41. doi:10.1002/path.5348 View Source

SBI-425: Key Research Applications

Elucidating TNAP in Vascular Calcification & CKD-MBD

SBI-425 is uniquely suited for long-term oral dosing studies (e.g., 7-12 weeks) in rodent models of chronic kidney disease-mineral bone disorder (CKD-MBD), atherosclerosis, and pseudoxanthoma elasticum (PXE). Its high oral bioavailability and sustained target engagement, as evidenced by >75% TNAP inhibition at 8 hours post-dose, enable consistent pharmacodynamic effects without the confounding stress of repeated injections [1]. Researchers can confidently use the established oral dosing regimens (e.g., 10 mg/kg/day) to replicate the 82% reduction in aortic calcification or the 43 percentage-point survival improvement observed in published models [2].

TNAP in Neuroimmune Disorders

For experiments requiring specific TNAP inhibition without confounding activity on other alkaline phosphatase isozymes (IAP, PLAP, GCAP) or unrelated targets, SBI-425 is the inhibitor of choice. Its demonstrated selectivity against a panel of 35 targets at 10 µM and lack of significant inhibition of human CYP3A4 ensures that observed cellular or biochemical effects can be directly attributed to TNAP modulation [1]. This contrasts with less selective inhibitors like levamisole, which introduces off-target effects that complicate mechanistic interpretation [2].

Positive Control for In Vivo TNAP Studies

SBI-425's well-characterized mouse pharmacokinetic profile (58% oral bioavailability, 2.3-hour half-life, and a 24-hour pharmacodynamic window) makes it an ideal tool for PK/PD modeling of TNAP inhibition. Researchers can leverage the published plasma concentration-time data to design dosing schedules that maintain a desired level of enzyme inhibition, as demonstrated by the sustained plasma TNAP activity reduction ( >75% at 8h, ~50% at 24h) following a single oral dose [1]. This enables precise temporal control of TNAP activity in mechanistic studies.

Ex Vivo Target Engagement Assays

SBI-425 can be effectively paired with PHOSPHO1 inhibitors (e.g., MLS-0263839) for in vivo studies investigating the cooperative roles of these phosphatases in matrix mineralization. While the combination has been shown to reduce vascular smooth muscle cell calcification to 20.9% of control in vitro, the oral bioavailability of SBI-425 allows for translation of this dual inhibition strategy to chronic in vivo models, which is not feasible with non-bioavailable TNAP inhibitors like MLS-0038949 [1].

Application

Selection Property

Validation Focus

Vascular calcification model studies

Oral-dosing model compatibility

Calcification endpoint monitoring

Neuroimmune axis research models

Brain-parenchyma target engagement

Neuroimmune endpoint interpretation

TNAP inhibitor benchmarking

Defined potency and selectivity profile

Comparator assay-response context

Ex vivo target engagement assays

Tissue-lysate inhibition compatibility

TNAP-dependence confirmation

• [1] Pinkerton AB, et al. Discovery of 5-((5-chloro-2-methoxyphenyl)sulfonamido)nicotinamide (SBI-425), a potent and orally bioavailable tissue-nonspecific alkaline phosphatase (TNAP) inhibitor. Bioorg Med Chem Lett. 2018;28(1):31-34. doi:10.1016/j.bmcl.2017.11.024 View Source
• [2] Opdebeeck B, et al. Pharmacological TNAP inhibition efficiently inhibits arterial media calcification in a warfarin rat model but deserves careful consideration of potential physiological bone formation/mineralization impairment. Bone. 2020;137:115392. doi:10.1016/j.bone.2020.115392 View Source